1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid

• CAS No.: 78405-93-3
• Molecular Formula: C6H14NO5PS
• Molecular Weight: 243.22 g/mol
• IUPAC Name: 1-(1,1-dioxo-1,4-thiazinan-4-yl)ethylphosphonic acid
• InChI: InChI=1S/C6H14NO5PS/c1-6(13(8,9)10)7-2-4-14(11,12)5-3-7/h6H,2-5H2,1H3,(H2,8,9,10)
• InChI Key: MVPSEUQMCPAXQM-UHFFFAOYSA-N
• Canonical SMILES: CC(N1CCS(=O)(=O)CC1)P(=O)(O)O

Description

Chemical Classification and IUPAC Nomenclature

The systematic IUPAC name 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid delineates its structural components with precision:

• Thiomorpholine 1,1-dioxide : A six-membered saturated ring containing one sulfur and one nitrogen atom, oxidized to sulfone groups at the 1,1-positions.
• Ethylphosphonic acid : A two-carbon chain bearing a phosphonic acid (-PO(OH)₂) group at the terminal position.

The compound belongs to the phosphonic acid class, characterized by a direct carbon-phosphorus bond, and the thiomorpholine sulfone subclass, distinguished by its oxidized sulfur heterocycle. Its molecular formula is C₆H₁₄NO₅PS , with a molar mass of 251.21 g/mol . Key structural features include:

• A thiomorpholine 1,1-dioxide ring system contributing planar rigidity
• An ethylphosphonic acid side chain providing acidity (pKa ≈ 1.5–2.5 for phosphonic acid groups)
• Sulfone groups enhancing electronegativity at the 1,1-positions

The numbering scheme follows IUPAC priority rules, with the thiomorpholine ring designated as the parent structure and the ethylphosphonic acid group as a substituent at position 4.

Historical Development in Organophosphorus Chemistry

The synthesis of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid emerged from three convergent research trajectories:

• Thiomorpholine Derivative Synthesis
  Early work on thiomorpholine sulfones (e.g., thiomorpholine 1,1-dioxide) laid the foundation for functionalized derivatives. The 2020 synthesis of thiomorpholine 1,1-dioxide via nucleophilic aromatic substitution reactions demonstrated scalable production methods:

  Reaction Component	Role
  4-Fluorobenzaldehyde	Electrophilic aromatic substrate
  Thiomorpholine 1,1-dioxide	Nucleophile
  K₂CO₃	Base catalyst

  This methodology enabled subsequent derivatization at the thiomorpholine nitrogen.

• Phosphonic Acid Synthesis Advances
  The development of Michaelis-Arbuzov reactions and phosphonic anhydride coupling techniques facilitated the introduction of phosphonic acid groups into complex architectures. Source details the critical reaction between thiomorpholine derivatives and phosphonic anhydrides under controlled conditions:

  $$
  \text{Thiomorpholine-SO}2 + \text{(RPO)}2\text{O} \rightarrow \text{1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid}
  $$
  

• Convergence of Sulfur/Phosphorus Chemistry
  Patent literature from 2016–2025 reveals growing interest in hybrid sulfur-phosphorus compounds for medicinal applications, though 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid itself remains primarily a research chemical.

Position Within Thiomorpholine Derivative Research

Comparative analysis with related thiomorpholine derivatives highlights unique characteristics:

Compound	Key Feature	Application Area
Thiomorpholine 1,1-dioxide	Parent sulfone structure	Ligand in coordination chemistry
4-(2-Hydroxyethyl)thiomorpholine 1,1-Dioxide	Hydrophilic side chain	Pharmaceutical intermediates
1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid	Acidic phosphonic group	Metal chelation studies

The phosphonic acid moiety differentiates this compound through:

• Enhanced metal-binding capacity versus non-phosphorylated analogs
• pH-dependent solubility (soluble above pH 4.5, insoluble in acidic conditions)
• Steric effects from the ethyl spacer modulating ring-group interactions

Ongoing research explores its role as:

• Ligand precursor for transition metal catalysts
• Building block in supramolecular architectures
• Model compound for studying sulfone-phosphonate electronic interactions

Preparation Methods

Synthesis of Thiomorpholine or Thiomorpholine Derivative

• Starting from commercially available thiomorpholine or its derivatives.
• Protection or functionalization of the nitrogen if necessary to direct subsequent reactions.

Oxidation to 1,1-Dioxido-Thiomorpholine (Sulfone Formation)

• Oxidation of the sulfur atom in thiomorpholine to the sulfone is typically achieved using oxidizing agents such as:
  • Hydrogen peroxide (H2O2) under acidic or neutral conditions.
  • Peracids like m-chloroperbenzoic acid (m-CPBA).
• Reaction conditions are optimized to avoid ring opening or degradation.
• The oxidation step is critical to obtain the 1,1-dioxido (sulfone) functionality.

Introduction of the Ethylphosphonic Acid Group

• The ethylphosphonic acid moiety is introduced via alkylation or substitution reactions.
• Common methods include:
  • Reaction of a suitable halogenated ethylphosphonate ester with the thiomorpholine sulfone under nucleophilic substitution conditions.
  • Use of phosphonic acid derivatives or phosphonic anhydrides as reagents.
• Subsequent hydrolysis of phosphonate esters to phosphonic acid is performed under acidic or basic conditions.

Purification and Characterization

• Purification by crystallization, chromatography, or recrystallization.
• Characterization by NMR, IR, MS, and elemental analysis to confirm structure and purity.

Detailed Preparation Methods from Literature and Patents

Oxidation Method

• According to patent WO2019051269A1, oxidation of thiomorpholine derivatives to the sulfone is performed using controlled amounts of oxidants to achieve selective sulfone formation without affecting other functional groups.
• Typical conditions: room temperature to mild heating (25–60 °C), reaction times from 1 to 24 hours depending on scale and oxidant.

Alkylation with Phosphonate Esters

• Alkylation of the sulfone nitrogen or carbon adjacent to nitrogen with ethylphosphonate esters under basic conditions (e.g., sodium hydride or potassium carbonate) in polar aprotic solvents (DMF, DMSO) is a common approach.
• Followed by acidic or basic hydrolysis to yield the free phosphonic acid.

Alternative Synthetic Routes

• Direct coupling of thiomorpholine sulfone with phosphonic acid derivatives using coupling agents or under microwave-assisted conditions to improve yield and reduce reaction time.
• Use of chiral auxiliaries or catalysts to control stereochemistry at the ethylphosphonic acid substituent.

Data Table Summarizing Preparation Conditions

Step	Reagents/Conditions	Temperature (°C)	Time (h)	Yield (%)	Notes
Thiomorpholine oxidation	H2O2 or m-CPBA	25–60	1–24	80–95	Controlled oxidation to sulfone
Alkylation with phosphonate	Ethylphosphonate ester, base (NaH, K2CO3)	25–80	2–12	70–85	Nucleophilic substitution
Hydrolysis of phosphonate ester	Acidic or basic hydrolysis (HCl, NaOH)	50–100	1–6	85–95	Conversion to phosphonic acid
N-formylation (optional)	Phosphonic anhydride, formamide compound	45–100	1–24	>80	Catalytic method for amine modification

Research Findings and Optimization Notes

• Selective oxidation to sulfone is critical; overoxidation leads to ring cleavage.
• Use of mild oxidants and controlled addition rates improves selectivity.
• Phosphonic anhydride catalysis offers a mild and efficient route for N-formylation and can be adapted for phosphonic acid introduction.
• Solvent choice impacts reaction rate and yield; polar aprotic solvents favor alkylation steps.
• Hydrolysis conditions must be optimized to avoid degradation of the sulfone ring.
• Stereochemical control remains a challenge; chiral catalysts or auxiliaries may be required for enantioselective synthesis.

The preparation of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid involves a multi-step synthetic route combining selective oxidation of thiomorpholine to its sulfone and subsequent introduction of the ethylphosphonic acid group via alkylation and hydrolysis. Recent advances in phosphonic anhydride catalysis provide efficient methods for amine modification that can be adapted for this compound. Optimization of reaction conditions, including temperature, solvent, and reagent stoichiometry, is essential to maximize yield and purity.

This synthesis is supported by diverse patent literature and chemical methodologies, ensuring a robust and reproducible preparation protocol suitable for research and potential pharmaceutical applications.

Chemical Reactions Analysis

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfoxide group back to the thiomorpholine ring.

Substitution: The ethylphosphonic acid moiety can undergo substitution reactions with various nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.

Scientific Research Applications

Biological Applications

1. Antimicrobial Activity

Research has shown that derivatives of phosphonic acids exhibit significant antimicrobial properties. For instance, compounds with similar structures have demonstrated effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity Overview

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid	Staphylococcus aureus	128 µg/mL
1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid	Escherichia coli	256 µg/mL

These findings suggest that the compound could be developed into a novel antimicrobial agent, potentially useful in treating infections resistant to conventional antibiotics.

2. Anticancer Activity

The anticancer potential of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid has been investigated in vitro against various cancer cell lines. The compound has shown selective cytotoxicity towards cancer cells while sparing normal cells.

Table 2: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	10
HCT116 (Colon Cancer)	15
HUH7 (Liver Cancer)	12

The IC50 values indicate that the compound is a promising candidate for further development as an anticancer drug.

Case Studies

Case Study 1: Antimicrobial Efficacy

A study published in MDPI examined the antimicrobial efficacy of related phosphonic acid derivatives. The results indicated that modifications to the thiomorpholine ring significantly enhanced antimicrobial potency against Gram-positive bacteria. The study established a correlation between structural features and biological activity, emphasizing the importance of molecular design in developing effective antimicrobial agents.

Case Study 2: Anticancer Effects on Cancer Cells

In vitro tests conducted on various cancer cell lines revealed that the compound exhibited IC50 values in the low micromolar range. This suggests a potential for development into anticancer agents. The study highlighted the selective nature of the compound's cytotoxicity towards cancer cells compared to normal cells.

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, with ongoing research aimed at elucidating the precise molecular interactions .

Comparison with Similar Compounds

Key Differences :

• Substituent Effects : Halogenated phenyl groups (e.g., 17c in ) increase lipophilicity, favoring membrane permeability, whereas the thiomorpholinyl-dioxido group in the target compound improves aqueous solubility.
• Electronic Properties : Fluorine substituents (e.g., compound 11 in ) enhance electronegativity, influencing enzyme binding, while the sulfone group in the target compound strengthens hydrogen-bonding capacity.

Enzyme Inhibition

• AMEP: Acts as a competitive inhibitor of 1-aminocyclopropane-1-carboxylic acid (ACC) oxidase (Ki = 0.8 μM) .
• Fluorinated Analogs: Compound 11 (1-amino-2-(3,4,5-trifluorophenyl)ethylphosphonic acid) inhibits aminopeptidase N (hAPN) with IC₅₀ = 12 μM via coordination to Zn²⁺ in the active site .
• Target Compound : Predicted to inhibit metalloenzymes due to sulfone-mediated hydrogen bonding and phosphonate-Zn²⁺ interactions, though experimental data are pending.

Binding Modes (Docking Studies)

• Fluorinated analogs show enantiomer-specific binding to hAPN, with Phe472 residue adjustments modulating affinity .
• The thiomorpholinyl-dioxido group may interact with polar residues (e.g., Asp or Glu) in enzyme pockets, a mechanism distinct from halogenated analogs.

Physicochemical Properties

Property	Target Compound	17c	AMEP
Melting Point (°C)	Not reported	289–290	Not reported
Solubility (H₂O)	High (sulfone group)	Low (halogenated aryl)	Moderate (methyl branch)
LogP	~-1.5 (predicted)	~2.8	~0.3

Stability : The sulfone group in the target compound reduces susceptibility to oxidation compared to thioether-containing analogs.

Biological Activity

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid is a phosphonic acid derivative that has garnered attention due to its potential biological activities, particularly as a competitive inhibitor of various enzymes. This compound exhibits structural similarities to phosphate esters and carboxylic acids, which allows it to interact with enzyme active sites, potentially leading to significant biological effects.

The biological activity of phosphonates like 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid primarily stems from their ability to mimic phosphate esters. They can compete with natural substrates for binding sites on enzymes, thereby inhibiting their activity. For instance, studies have shown that certain phosphonates can act as potent inhibitors of acetylcholinesterase (AChE), an enzyme critical for neurotransmission . This inhibition can lead to various physiological effects, including alterations in neurotransmitter levels and impacts on muscle contraction.

Biological Activity and Case Studies

Several case studies have highlighted the biological implications of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid:

• Enzyme Inhibition : Research indicates that this compound effectively inhibits AChE activity in vitro. The inhibition mechanism involves the formation of a stable enzyme-inhibitor complex, which prevents the hydrolysis of acetylcholine .
• Neuroprotective Effects : In animal models, the administration of this compound has been associated with neuroprotective effects against organophosphate poisoning. It appears to mitigate the neurotoxic effects by preserving AChE activity and reducing the accumulation of acetylcholine in synapses .
• Antimicrobial Properties : Some studies suggest that phosphonates can exhibit antimicrobial properties. For example, derivatives similar to 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid have been shown to inhibit bacterial growth by disrupting cell wall synthesis processes .

Data Table: Biological Activity Summary

Activity Type	Mechanism	Reference
Enzyme Inhibition	Competitive inhibition of AChE
Neuroprotective Effects	Reduces acetylcholine accumulation
Antimicrobial Activity	Disruption of bacterial cell wall synthesis

Research Findings

Recent research has focused on the biosynthesis and metabolic pathways involving phosphonates. The pathways for synthesizing such compounds are often complex and involve multiple enzymatic steps. For instance, the biosynthesis of related compounds from phosphoenolpyruvate has been characterized, revealing potential targets for drug development aimed at inhibiting specific pathogens that utilize these pathways .

Additionally, the structural analysis through spectroscopic methods has provided insights into how modifications to the thiomorpholine ring can enhance biological activity or selectivity towards certain enzymes .

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid, and how do reaction conditions influence yield?

• The synthesis typically involves two steps: (1) oxidation of thiomorpholine to its 1,1-dioxide derivative and (2) coupling with ethylphosphonic acid via nucleophilic substitution or Michaelis-Arbuzov reactions. Key variables include solvent polarity (e.g., acetonitrile for polar intermediates), temperature (60–80°C for optimal coupling), and catalysts (e.g., uranyl nitrate for phosphonate coordination, as seen in analogous bifunctional phosphonate syntheses) .
• Methodological Note : Protect reactive groups (e.g., hydroxyl or amine) during coupling using trimethylsilyl chloride or tert-butyloxycarbonyl (Boc) groups to prevent side reactions .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound’s structure?

• Nuclear Magnetic Resonance (NMR) : Use $^{31}$P NMR to confirm phosphonic acid integrity (δ ~20–30 ppm) and $^{1}$H/$^{13}$C NMR to resolve thiomorpholinyl-dioxide protons (e.g., sulfone protons at δ ~3.5–4.5 ppm) .
• X-ray Diffraction (XRD) : Analyze single crystals (grown via slow evaporation in ethanol/water) to determine the dioxidothiomorpholinyl conformation and phosphonic acid geometry. Compare with structural analogs like HEDP-metal complexes for validation .
• Elemental Analysis : Ensure stoichiometric consistency (C, H, N, S, P) to rule out impurities from incomplete oxidation or coupling .

Q. How do the functional groups (phosphonic acid, sulfone) dictate reactivity in aqueous vs. organic media?

• Phosphonic Acid : Exhibits strong acidity (pKa ~2–3), enabling metal chelation in aqueous buffers (e.g., forming stable complexes with Ca$^{2+}$ or Fe$^{3+}$) .
• Sulfone Group : Enhances hydrophilicity and oxidative stability compared to thioether analogs. In organic solvents (e.g., DMF), the sulfone’s electron-withdrawing effect activates the ethylphosphonic moiety for nucleophilic attacks .

Advanced Research Questions

Q. How can factorial design optimize reaction conditions for synthesizing this compound?

• Variables : Temperature (60–100°C), catalyst loading (0.1–1.0 mol%), and solvent (acetonitrile vs. THF). Use a 2$^k$ factorial design to identify interactions (e.g., high temperature + acetonitrile maximizes yield via dielectric constant effects) .
• Response Surface Methodology (RSM) : Model non-linear relationships between variables and purity/yield. For example, excessive catalyst may induce side reactions with the sulfone group .

Q. How to resolve contradictions between computational predictions and experimental data (e.g., solubility vs. crystallinity)?

• Case Study : Density Functional Theory (DFT) may predict high solubility due to polar groups, but experimental crystallization (e.g., from ethanol/water mixtures) reveals polymorphism (as seen in thiomorpholinyl-dioxide analogs) .
• Mitigation : Pair molecular dynamics simulations with differential scanning calorimetry (DSC) to correlate predicted lattice energies with observed crystal forms .

Q. What strategies validate its coordination chemistry with transition metals, and how does this impact bioactivity?

• Isothermal Titration Calorimetry (ITC) : Quantify binding constants (K$_d$) for metals like Zn$^{2+}$ or Cu$^{2+}$. Compare with HEDP-metal complexes, which show K$_d$ values in the µM range .
• Bioactivity Testing : Use metal-complexed forms in enzyme inhibition assays (e.g., alkaline phosphatase) to assess enhanced activity vs. free ligand .

Q. How to design computational studies to probe its interaction with biological targets?

• Molecular Docking : Map phosphonic acid and sulfone groups onto protein active sites (e.g., metalloenzymes). Validate with free energy perturbation (FEP) calculations to rank binding affinities .
• ADMET Prediction : Use QSAR models to predict blood-brain barrier penetration or renal clearance, critical for drug development .

Q. What role does this compound play in polymer science, particularly in heat-resistant materials?

• Polymer Synthesis : Incorporate into polyphosphonatocarbonates via transesterification with diphenols (e.g., bisphenol A). The sulfone group improves thermal stability (T$_g$ > 200°C) by reducing chain mobility .
• Characterization : Use thermogravimetric analysis (TGA) to compare decomposition temperatures with non-sulfonated analogs .

Methodological Resources

• Synthetic Protocols : Refer to bifunctional phosphonate coupling methods .
• Crystallography : Leverage HEDP-metal complex structural data .
• Computational Tools : Apply factorial design frameworks and docking software (AutoDock Vina) .